N-(2-(4-methylpiperazin-1-yl)benzo[d]thiazol-6-yl)-5-nitrothiophene-2-carboxamide

• IUPAC Name: N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]-5-nitrothiophene-2-carboxamide
• InChI: InChI=1S/C17H17N5O3S2/c1-20-6-8-21(9-7-20)17-19-12-3-2-11(10-14(12)27-17)18-16(23)13-4-5-15(26-13)22(24)25/h2-5,10H,6-9H2,1H3,(H,18,23)
• InChI Key: GSCNOYYHADHZDA-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=NC3=C(S2)C=C(C=C3)NC(=O)C4=CC=C(S4)[N+](=O)[O-]
• Molecular Formula: C17H17N5O3S2
• Molecular Weight: 403.5 g/mol

Description

This compound is a carboxylic acid amide containing an N-methylpiperazine fragment. It is related to a series of compounds that have been synthesized and evaluated for their antitumor activities.

Synthesis Analysis

The synthesis of similar compounds has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions. New carboxylic acid amides containing an N-methylpiperazine fragment were synthesized by reactions of 1-methylpiperazine.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using techniques such as IR, 1H, 13C NMR and mass spectral data. The structure activity relationships of the new benzothiazole derivatives along with the molecular docking studies of selected compounds have been discussed.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds include reactions of 1-methylpiperazine. The inhibitory concentrations of the newly synthesized molecules were compared with the standard reference drugs.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed using techniques such as IR, 1H, 13C NMR and mass spectral data.

Mechanism of Action

The mechanism of action of similar compounds involves inhibition of COX-1 and COX-2 enzymes, leading to anti-inflammatory effects. Some compounds have shown potent antiproliferative activity against certain cancer cell lines.

Safety and Hazards

The safety and hazards of similar compounds have been evaluated in vitro. Some compounds can be considered safe anti-inflammatory agents.

Future Directions

Future research could focus on the development of new anticancer agents based on these compounds. The inhibitory concentrations of the newly synthesized molecules could be compared with the standard reference drugs. Further molecular docking studies could be conducted to check the three-dimensional geometrical view of the ligand binding to their protein receptor.